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Compound of Interest

Compound Name:
2-cyano-N-(4-

methylphenyl)acetamide

CAS No.: 6876-54-6

Cat. No.: B146761

Get Quote

Executive Summary & Immediate Action
2-cyano-N-(4-methylphenyl)acetamide (also known as 2-cyano-N-p-tolylacetamide) is a

functionalized organic nitrile used primarily as an intermediate in the synthesis of heterocyclic

compounds and dyes.

While not classified as a P-listed acute toxin (like simple cyanide salts), this compound

presents a latent chemical hazard: under acidic conditions or thermal stress, the nitrile moiety

can hydrolyze or decompose to release Hydrogen Cyanide (HCN).

Operational Directive:

Do NOT dispose of via sanitary sewer (drain).

Do NOT mix with acidic waste streams (Risk of HCN evolution).

Standard Disposal: High-temperature incineration at an approved TSD (Treatment, Storage,

and Disposal) facility.
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Chemical Characterization & Hazard Profile
To manage disposal effectively, you must understand the "why" behind the protocols. This

compound is an active methylene nitrile, meaning its reactivity extends beyond simple toxicity.

Property Data Operational Implication

CAS Number 2461-84-9
Use for waste manifesting and

inventory tracking.[1]

Molecular Formula

High Nitrogen content requires

incineration with NOx

scrubbers.

Physical State Solid (Crystalline powder)
Dust generation is a primary

inhalation risk during transfer.

Solubility

Low in water; Soluble in

organic solvents (DMSO, DMF,

Ethanol)

Aqueous rinsing is inefficient;

use organic solvents for

decontamination.

Reactivity Acid Sensitive

CRITICAL: Contact with strong

acids (

) can catalyze hydrolysis,

potentially releasing HCN gas.

The Mechanism of Hazard (Causality)
As a Senior Scientist, I emphasize that the danger lies in the nitrile hydrolysis pathway. In the

presence of strong acids or oxidizers, the cyano group (-CN) does not merely dissolve; it

reacts.

Acidic Hydrolysis:

(Slow process, but can release HCN intermediates if incomplete).

Thermal Decomposition: Burning without controlled oxygen supply releases toxic Nitrogen

Oxides (
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) and Carbon Monoxide (

).

Waste Segregation & Decision Logic
Proper disposal begins at the bench. You must segregate this waste based on its physical state

and solvent matrix.

Operational Workflow (Graphviz Diagram)
The following diagram outlines the decision logic for processing this waste stream.
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Waste Generation:
2-cyano-N-(4-methylphenyl)acetamide

Determine Physical State

Solid Waste
(Powder/Filter Cake)

Liquid Waste
(Mother Liquor/Rinsate)

Double Bag in
Polyethylene (LDPE)

Pack in Fiber/Poly Drum
Label: 'Toxic Organic Solid'

CRITICAL STEP:
Check pH

Is pH < 4?

Neutralize with
Dilute NaOH to pH 7-9

Yes

Check Solvent Type

No

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(Ethanol, Ethyl Acetate)

Stream A: Halogenated
Organic Waste

Stream B: Non-Halogenated
Organic Waste (High BTU)

Click to download full resolution via product page
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Figure 1: Decision Matrix for segregating 2-cyano-N-(4-methylphenyl)acetamide waste

streams to prevent incompatibility incidents.

Step-by-Step Disposal Procedures
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired inventory, spill cleanup residues, or filter cakes.

PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety goggles,

and N95 particulate respirator (or fume hood work).

Primary Containment: Transfer the solid into a clear, heavy-duty polyethylene bag (minimum

2 mil thickness).

Decontamination: Wipe the exterior of the bag with an ethanol-dampened wipe to remove

dust. Place this wipe inside the bag.

Secondary Containment: Seal the bag (tape or zip-tie) and place it inside a second bag.

Labeling: Affix a hazardous waste label.

Chemical Name: 2-cyano-N-(4-methylphenyl)acetamide.

Hazard Checkbox: Toxic, Irritant.[2]

Storage: Place in a wide-mouth HDPE or fiber drum designated for "Solid Organic Waste."

Protocol B: Liquid Waste (Mother Liquors)
Applicability: Reaction mixtures or cleaning solvents containing the compound.

The pH Validation (Self-Validating Step):

Before pouring into any waste container, dip a pH strip into the solution.

If Acidic (pH < 4): Slowly add dilute Sodium Hydroxide (1M NaOH) with stirring until pH is

neutral (7–9). Why? This prevents the formation of HCN gas once the waste is closed in

the drum.
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Solvent Segregation:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour into "Halogenated Waste"

carboy.

If dissolved in Ethanol, Acetone, or Ethyl Acetate: Pour into "Non-Halogenated Organic

Waste" carboy.

Headspace Rule: Leave at least 10% headspace in the container to allow for thermal

expansion.

Protocol C: Empty Container Disposal (The "Triple
Rinse")
Empty reagent bottles must be legally "RCRA Empty" before disposal as glass trash.

Rinse 1: Add ~50mL of acetone or ethanol. Cap and shake well. Pour rinsate into "Non-

Halogenated Waste."

Rinse 2: Repeat with fresh solvent.

Rinse 3: Repeat with fresh solvent.

Defacement: Scratch out the label or write "EMPTY" with a permanent marker.

Disposal: Cap off; dispose of the glass bottle in the designated glass recycling or trash bin

(depending on local facility rules).

Regulatory Classification & Transport
When preparing the waste manifest for the TSD facility, use the following classifications. Note

that while this specific CAS is not explicitly P-listed, it falls under general organic toxicity.

US EPA (RCRA):

Likely D003 (Reactivity) only if the waste is capable of generating toxic gases (cyanides)

when exposed to pH conditions between 2 and 12.5. However, for pure stable solid, it is

often managed as:
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Non-Regulated Organic Solid (unless characteristic toxicity is proven).

Best Practice: Manage as Hazardous Waste to ensure incineration.

DOT Shipping (if pure):

UN Number: UN 3439 (Nitriles, solid, toxic, n.o.s.)

Proper Shipping Name: Nitriles, solid, toxic, n.o.s. (2-cyano-N-(4-
methylphenyl)acetamide)

Class: 6.1

Packing Group: III

Emergency Spill Procedures
In the event of a spill outside a fume hood:

Evacuate: Clear the immediate area.

PPE: Don safety goggles, nitrile gloves, and a half-face respirator with organic vapor/acid

gas cartridges (P100) if dust is airborne.

Containment: Cover the spill with a specialized cyanide-compatible spill pillow or inert

absorbent (Vermiculite/Sand). Do NOT use acidic absorbents.

Cleanup: Scoop material into a disposal bag (Protocol A).

Decontamination: Scrub the surface with a mild alkaline detergent (soap and water). Do not

use bleach (hypochlorite) immediately, as reactions with certain amines/amides can be

exothermic or generate chloramines, though bleach is often used for free cyanide

destruction. For this organic nitrile, alkaline soap water is safer for initial cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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